Azetidin-1-yl-(2-chlorophenyl)methanone

• IUPAC Name: azetidin-1-yl-(2-chlorophenyl)methanone
• InChI: InChI=1S/C10H10ClNO/c11-9-5-2-1-4-8(9)10(13)12-6-3-7-12/h1-2,4-5H,3,6-7H2
• InChI Key: YJEKLDXHFIZSAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)C2=CC=CC=C2Cl
• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol

Description

Azetidin-1-yl-(2-chlorophenyl)methanone, also known as ACMP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. ACMP is a member of the phenylketone class of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of Azetidin-1-yl-(2-chlorophenyl)methanone is not fully understood, but it is believed to act by inhibiting the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitter levels in the brain.
Biochemical and Physiological Effects:
Azetidin-1-yl-(2-chlorophenyl)methanone has been shown to exhibit various biochemical and physiological effects such as increasing the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It has also been shown to exhibit antioxidant and anti-inflammatory activities, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the main advantages of Azetidin-1-yl-(2-chlorophenyl)methanone is its ease of synthesis, which makes it readily available for use in various lab experiments. However, one of the limitations of Azetidin-1-yl-(2-chlorophenyl)methanone is its relatively low potency, which may require the use of higher concentrations in experiments.

Future Directions

There are several future directions for the study of Azetidin-1-yl-(2-chlorophenyl)methanone, including:
1. Further exploration of its potential therapeutic applications in various diseases.
2. Development of more potent analogs of Azetidin-1-yl-(2-chlorophenyl)methanone for use in lab experiments and drug development.
3. Investigation of its potential applications in materials science, such as the development of new polymers and materials.
4. Study of its potential environmental impacts and toxicity.
In conclusion, Azetidin-1-yl-(2-chlorophenyl)methanone is a synthetic compound that has shown promising results in various scientific research applications. Its ease of synthesis and diverse biological activities make it a valuable tool for use in lab experiments and drug development. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of Azetidin-1-yl-(2-chlorophenyl)methanone involves the reaction of 2-chlorobenzoyl chloride with azetidine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

Azetidin-1-yl-(2-chlorophenyl)methanone has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, Azetidin-1-yl-(2-chlorophenyl)methanone has shown promising results as a potential lead compound for the development of new drugs targeting various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.